N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]furan-2-carboxamide

• IUPAC Name: N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]furan-2-carboxamide
• InChI: InChI=1S/C22H17NO5/c1-13-17-9-8-15(23-22(25)18-7-4-10-27-18)12-19(17)28-21(13)20(24)14-5-3-6-16(11-14)26-2/h3-12H,1-2H3,(H,23,25)
• InChI Key: UXHHYIZMIOSRFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=CO3)C(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C22H17NO5
• Molecular Weight: 375.4 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran compounds can be synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring using proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of benzofuran compounds is characterized by a benzene ring fused to a furan ring. The specific structure of “N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]furan-2-carboxamide” would include additional functional groups attached to this core structure.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives can vary widely depending on the specific compound and the conditions under which the reactions are carried out.

Scientific Research Applications

MMBF has a wide range of applications in scientific research. It has been used to study the biochemical pathways of various biological processes, such as protein folding, enzyme inhibition, and protein-protein interactions. In addition, it has been used to study the mechanisms of drug action, to identify novel drug targets, and to develop new drugs. MMBF has also been used in the development of new therapeutic agents, such as antifungal agents and anticancer agents.

Mechanism of Action

MMBF has a high affinity for proteins and is a potent inhibitor of several enzymes. It binds to the active sites of enzymes and blocks the binding of substrates, resulting in the inhibition of enzyme activity. In addition, MMBF is able to form covalent bonds with proteins, resulting in the inhibition of protein function.
Biochemical and Physiological Effects
MMBF has been shown to inhibit the activity of several enzymes, including proteases, phosphatases, and kinases. In addition, MMBF has been shown to inhibit the activity of several proteins, including transcription factors, receptors, and ion channels. These effects can result in changes in the biochemical pathways of various biological processes, resulting in changes in the physiological state of a cell.

Advantages and Limitations for Lab Experiments

MMBF has several advantages for use in laboratory experiments. It is a highly potent inhibitor of several enzymes and proteins, making it a useful tool for studying the biochemical pathways of various biological processes. In addition, it is relatively easy to synthesize and can be stored at room temperature. However, MMBF can be toxic in high concentrations, so caution should be taken when using it in experiments.

Future Directions

The potential applications of MMBF are numerous. For example, further research could be conducted to identify novel drug targets and develop new drugs. In addition, MMBF could be used to study the mechanisms of drug action, to identify novel therapeutic agents, and to develop new therapeutic agents. Finally, MMBF could be used to study the biochemical pathways of various biological processes, such as protein folding, enzyme inhibition, and protein-protein interactions.

Synthesis Methods

MMBF can be synthesized using a variety of methods, including the Hantzsch reaction, the Strecker reaction, and the Stetter reaction. The Hantzsch reaction involves the formation of a cyclic imide from an aldehyde and a secondary amine. The Strecker reaction involves the formation of an imine from a ketone and a primary amine. The Stetter reaction involves the formation of an amide from an ester and a primary amine. All of these reactions are carried out in the presence of a strong base, such as sodium hydroxide or potassium hydroxide.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can also vary widely depending on the specific compound. Some benzofuran compounds may be harmful if swallowed, inhaled, or come into contact with the skin.